![molecular formula C16H23N3O4 B6145662 2-{4-[(tert-butoxy)carbonyl]-1,4-diazepan-1-yl}pyridine-4-carboxylic acid CAS No. 1698951-97-1](/img/no-structure.png)
2-{4-[(tert-butoxy)carbonyl]-1,4-diazepan-1-yl}pyridine-4-carboxylic acid
Overview
Description
This compound belongs to the class of organic compounds known as gamma amino acids and derivatives . It is an organic compound used in scientific research and laboratory experiments. It has a wide range of applications in the fields of biochemistry, physiology, and medicine.
Synthesis Analysis
The synthesis of this compound involves a series of chemical reactions. The tert-butyloxycarbonyl protecting group (BOC group) can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The synthesis also involves crystal structure, DFT study, hirshfeld surface analysis, and vibrational analysis .Molecular Structure Analysis
The molecular structure of this compound is complex and involves several functional groups. The structure includes a tert-butoxycarbonyl protecting group, which is used in organic synthesis . The molecular weight of the compound is 293.34 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound are complex and involve several steps. The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The reaction also involves the use of other reagents and solvents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight, which is 293.34 . The compound is soluble in THF, diglyme, and ether . It also forms hydrogen bonds with water, which results in more stability .Mechanism of Action
The mechanism of action of this compound involves several steps. The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The mechanism involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide, methanolysis of the silyl ester to the carbamic acid, and finally decarboxylation to the amine .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{4-[(tert-butoxy)carbonyl]-1,4-diazepan-1-yl}pyridine-4-carboxylic acid' involves the protection of the amine group in 4-aminopyridine, followed by the reaction with tert-butyl 4-bromobutyrate to form the protected amide. The amide is then deprotected using acid hydrolysis to form the desired compound.", "Starting Materials": [ "4-aminopyridine", "tert-butyl 4-bromobutyrate", "HCl", "NaOH", "NaHCO3", "NaCl", "water", "ethyl acetate" ], "Reaction": [ "Protection of amine group in 4-aminopyridine using tert-butoxycarbonyl chloride and triethylamine in dichloromethane solvent to form 4-[(tert-butoxy)carbonyl]pyridine.", "Reaction of 4-[(tert-butoxy)carbonyl]pyridine with tert-butyl 4-bromobutyrate in the presence of potassium carbonate in DMF solvent to form 2-{4-[(tert-butoxy)carbonyl]-1,4-diazepan-1-yl}pyridine-4-carboxylic acid tert-butyl ester.", "Deprotection of tert-butyl ester using hydrochloric acid in water to form the acid intermediate.", "Neutralization of the acid intermediate using sodium hydroxide solution.", "Extraction of the product using ethyl acetate.", "Washing of the organic layer with sodium bicarbonate solution and brine.", "Drying of the organic layer using anhydrous sodium sulfate.", "Removal of the solvent using rotary evaporation to obtain the desired compound." ] } | |
CAS RN |
1698951-97-1 |
Product Name |
2-{4-[(tert-butoxy)carbonyl]-1,4-diazepan-1-yl}pyridine-4-carboxylic acid |
Molecular Formula |
C16H23N3O4 |
Molecular Weight |
321.4 |
Purity |
95 |
Origin of Product |
United States |
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